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Compound of Interest

Compound Name: AVN-944

Cat. No.: B1256984 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical guidance for the handling and

disposal of AVN-944, an investigational antineoplastic agent. Given the absence of a specific

Material Safety Data Sheet (MSDS), the following procedures are based on established best

practices for handling hazardous drugs in a laboratory setting. Adherence to these guidelines is

paramount to ensure personnel safety and maintain a secure research environment.

AVN-944 is a potent, selective, and noncompetitive inhibitor of inosine monophosphate

dehydrogenase (IMPDH), exhibiting anti-cancer and antiviral properties.[1][2][3] As with all

investigational drugs, it should be handled with the utmost care, assuming it is a hazardous

compound. Appropriate chemical handling, administration, personal protective equipment, and

waste disposal techniques are crucial for the safe handling of these chemicals.[4]

Personal Protective Equipment (PPE)
The use of appropriate Personal Protective Equipment (PPE) is mandatory to minimize

exposure to AVN-944. The following table summarizes the required PPE for various tasks

involving this compound. All disposable PPE should not be reused and must be disposed of as

contaminated waste.[5][6]
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Task Required Personal Protective Equipment

Compound Reconstitution & Aliquoting
Double Chemotherapy Gloves, Chemotherapy

Gown, Face Shield and N95 Respirator

In Vitro Experiments (e.g., cell culture)
Chemotherapy Gloves, Chemotherapy Gown,

Safety Glasses

In Vivo Dosing (non-aerosol)
Double Chemotherapy Gloves, Chemotherapy

Gown, Face Shield/Mask Combination

Waste Disposal
Double Chemotherapy Gloves, Chemotherapy

Gown

Spill Cleanup

Double Chemotherapy Gloves, Chemotherapy

Gown, N95 Respirator, and Goggles. A full-

facepiece chemical cartridge-type respirator or

PAPR may be necessary for large spills.[6]

It is essential that all PPE is rated for use with chemotherapy drugs.[6] Gowns should be

disposable, close in the back, and be shown to resist permeability by hazardous drugs.[5][6]

Two pairs of chemotherapy-tested gloves are recommended, with the inner glove tucked under

the gown cuff and the outer glove covering the cuff.[5][6]

Experimental Protocols: Handling and Disposal
Workflow
The following protocols outline the step-by-step procedures for safely handling and disposing of

AVN-944 in a laboratory setting.

Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leakage.

Store AVN-944 in a secure, designated location with restricted access, away from

incompatible materials.[7]
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Maintain a detailed inventory and accountability log for the investigational drug, documenting

its receipt, use, and disposal.[8][9][10]

Preparation and Handling:

All handling of powdered or concentrated forms of AVN-944 should be conducted in a

designated containment device, such as a biological safety cabinet (BSC) or a chemical

fume hood, to prevent aerosolization and inhalation.

Before handling, don the appropriate PPE as specified in the table above.

When preparing solutions, use a closed-system transfer device (CSTD) whenever feasible to

minimize exposure.

After handling, remove PPE in a manner that avoids self-contamination and wash hands and

arms thoroughly.[4]

Disposal:

All materials that have come into contact with AVN-944, including gloves, gowns, vials, and

pipette tips, are considered trace-chemotherapeutic waste and must be disposed of in

designated, clearly labeled hazardous waste containers.[4]

Unused supplies of the investigational drug must be returned to the sponsor or disposed of

according to the sponsor's directions or institutional policy for hazardous drug waste.[8][11]

Do not dispose of AVN-944 or contaminated materials in general laboratory trash or down

the drain.

Logical Workflow for Handling AVN-944
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Caption: Workflow for the safe handling and disposal of AVN-944.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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